Cas no 60472-18-6 (5-(4-chlorophenyl)-1H-Imidazol-2-amine)

• Product Name: 5-(4-chlorophenyl)-1H-Imidazol-2-amine
• CAS No: 60472-18-6
• MF: C₉H₈ClN₃
• MW: 193.632920265198
• MDL: MFCD11901325
• CID: 1114801
• PubChem ID: 12733694
• Update Time: 2025-06-13

5-(4-chlorophenyl)-1H-Imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-chlorophenyl)-1H-Imidazol-2-amine
• CHEMBL1649772
• 60472-18-6
• EN300-1982385
• SCHEMBL3574638
• DTXSID80508433
• SCHEMBL19471383
• CS-0268181
• 4-(4-Chlorophenyl)-1,3-dihydro-2h-imidazol-2-imine
• AKOS006281689
• AKOS013154326

• MDL： MFCD11901325
• Inchi： 1S/C9H8ClN3/c10-7-3-1-6(2-4-7)8-5-12-9(11)13-8/h1-5H,(H3,11,12,13)
• InChI Key： YAMJPTFYDZETMP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CN=C(N)N1

Computed Properties

• Exact Mass: 193.04084
• Monoisotopic Mass: 193.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• PSA: 54.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 5-(4-chlorophenyl)-1H-Imidazol-2-amine

Introduction to 5-(4-chlorophenyl)-1H-Imidazol-2-amine (CAS No. 60472-18-6)

5-(4-chlorophenyl)-1H-Imidazol-2-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This heterocyclic amine, with the chemical formula C₈H₆ClN₃, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a chlorophenyl group and an imidazole ring makes it a versatile scaffold for designing novel bioactive molecules.

The compound's molecular structure is of particular interest, as the combination of the imidazole core and the chlorophenyl substituent allows for diverse interactions with biological targets. Imidazole derivatives are well-known for their role in various pharmacological contexts, including antimicrobial, antiviral, and anticancer agents. The chlorophenyl moiety further enhances its pharmacological profile by contributing to lipophilicity and metabolic stability.

Recent research has highlighted the importance of 5-(4-chlorophenyl)-1H-Imidazol-2-amine in the development of targeted therapies. Studies have demonstrated its potential as a precursor in synthesizing small-molecule inhibitors that modulate key signaling pathways involved in diseases such as cancer and inflammation. The compound's ability to interact with specific enzymes and receptors has been explored in vitro, revealing promising leads for further optimization.

In the realm of drug discovery, 5-(4-chlorophenyl)-1H-Imidazol-2-amine has been utilized as a building block in the synthesis of more complex molecules. Its structural features allow for modifications that can fine-tune its pharmacokinetic properties, such as solubility, bioavailability, and half-life. This flexibility makes it an attractive candidate for medicinal chemists seeking to develop next-generation therapeutics.

The compound's relevance extends beyond academic research; it has also been investigated in preclinical studies for its therapeutic efficacy. Preliminary findings suggest that derivatives of 5-(4-chlorophenyl)-1H-Imidazol-2-amine may exhibit significant activity against certain disease states by inhibiting aberrant cellular processes. These findings underscore the compound's potential as a lead compound in drug development pipelines.

Advances in computational chemistry have further enhanced the understanding of 5-(4-chlorophenyl)-1H-Imidazol-2-amine's interactions with biological targets. Molecular docking studies have identified key binding pockets on proteins that could be modulated by this compound or its derivatives. Such insights have guided the design of more potent and selective analogs, accelerating the discovery process.

The synthesis of 5-(4-chlorophenyl)-1H-Imidazol-2-amine itself is a testament to the ingenuity of synthetic organic chemistry. The multi-step process involves strategic functional group transformations that highlight the compound's synthetic accessibility. This accessibility is crucial for large-scale production and further derivatization, ensuring that researchers can explore its full pharmacological potential.

As our understanding of disease mechanisms continues to evolve, compounds like 5-(4-chlorophenyl)-1H-Imidazol-2-amine will play an increasingly important role in therapeutic strategies. Their ability to modulate biological pathways with high precision makes them invaluable tools for addressing complex diseases. Ongoing research aims to uncover new applications and optimize existing ones, ensuring that this class of molecules remains at the forefront of pharmaceutical innovation.

The future prospects for 5-(4-chlorophenyl)-1H-Imidazol-2-amine are bright, with ongoing studies exploring its role in emerging therapeutic areas. Collaborative efforts between academia and industry are likely to yield novel derivatives with enhanced efficacy and reduced side effects. As we continue to unravel the complexities of biological systems, compounds like this will serve as critical components in our arsenal against disease.